Cas no 879580-09-3 (4-5-fluoro-2-(pyridin-2-yl)-1H-indol-3-ylbutanoic acid)

• Product Name: 4-5-fluoro-2-(pyridin-2-yl)-1H-indol-3-ylbutanoic acid
• CAS No: 879580-09-3
• MF: C₁₇H₁₅FN₂O₂
• MW: 298.311607599258
• CID: 3057123
• PubChem ID: 2990343
• Update Time: 2025-06-28

4-5-fluoro-2-(pyridin-2-yl)-1H-indol-3-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoro-2-(pyridin-2-yl)-1H-indol-3-yl)butanoic acid
• 879580-09-3
• CS-0317024
• HMS1605B06
• 4-[5-fluoro-2-(pyridin-2-yl)-1H-indol-3-yl]butanoic acid
• STK784764
• F3055-0081
• 4-(5-fluoro-2-pyridin-2-yl-1{H}-indol-3-yl)butanoic acid
• AKOS000267884
• 4-(5-fluoro-2-pyridin-2-yl-1H-indol-3-yl)butanoic acid
• 4-5-fluoro-2-(pyridin-2-yl)-1H-indol-3-ylbutanoic acid

• Inchi： 1S/C17H15FN2O2/c18-11-7-8-14-13(10-11)12(4-3-6-16(21)22)17(20-14)15-5-1-2-9-19-15/h1-2,5,7-10,20H,3-4,6H2,(H,21,22)
• InChI Key： ZSJSJCLJZNGONA-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=C(C1C=CC=CN=1)N2)CCCC(=O)O

Computed Properties

• Exact Mass: 298.11175589Da
• Monoisotopic Mass: 298.11175589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4-5-fluoro-2-(pyridin-2-yl)-1H-indol-3-ylbutanoic acid

Introduction to 4-5-fluoro-2-(pyridin-2-yl)-1H-indol-3-ylbutanoic acid (CAS No. 879580-09-3)

4-5-fluoro-2-(pyridin-2-yl)-1H-indol-3-ylbutanoic acid, identified by its CAS number 879580-09-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a combination of fluoro-substituted indole and pyridine moieties, presents a unique scaffold that has been explored for its potential biological activities. The presence of both fluorine atoms and a butanoic acid side chain contributes to its distinctive physicochemical properties, making it a promising candidate for further investigation in drug discovery and development.

The indole core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the indole ring can modulate the electronic and steric properties of the molecule, potentially enhancing its binding affinity to biological targets. Additionally, the pyridine substituent at the 2-position further diversifies the chemical space, allowing for selective interactions with specific enzymes or receptors.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of 4-5-fluoro-2-(pyridin-2-yl)-1H-indol-3-ylbutanoic acid make it an attractive scaffold for designing novel PPI modulators. Specifically, the combination of the indole and pyridine moieties can be exploited to interact with hydrophobic pockets or aromatic residues in protein targets, while the butanoic acid side chain provides a suitable anchor for covalent or non-covalent binding.

One of the most compelling aspects of this compound is its potential application in oncology research. Recent studies have highlighted the importance of PPIs in cancer progression, with several PPIs being identified as promising therapeutic targets. For instance, inhibitors targeting the BCL-xL/BCL-w interaction have shown significant promise in preclinical studies as potential anticancer agents. The structural motif of 4-5-fluoro-2-(pyridin-2-yl)-1H-indol-3-ylbutanoic acid bears resemblance to known PPI inhibitors, suggesting that it may exhibit similar biological activities. Further investigation into its interaction with relevant cancer-related proteins could uncover novel therapeutic opportunities.

The synthetic approach to 4-5-fluoro-2-(pyridin-2-yl)-1H-indol-3-ylbutanoic acid also presents an interesting challenge for synthetic chemists. The synthesis involves multiple steps, including condensation reactions to form the indole core, functional group transformations to introduce the fluoro and pyridine substituents, and finally elongation of the carbon chain via alkylation or other coupling strategies. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and regioselectivity in key steps. These synthetic methodologies not only highlight the synthetic prowess required to produce this compound but also contribute to the broader toolkit available for constructing complex organic molecules.

The physicochemical properties of 4-5-fluoro-2-(pyridin-2-yl)-1H-indol-3-ybutanoic acid are also worth examining. The presence of fluorine atoms increases the lipophilicity of the molecule, which can enhance its ability to cross biological membranes. Additionally, the carboxylic acid group at one end of the molecule allows for various derivatization strategies, such as esterification or amidation, which can further modulate its solubility and bioavailability. These properties make it a versatile building block for drug discovery campaigns aimed at optimizing pharmacokinetic profiles.

In conclusion,4-fluoro 2-(pyridin 2 yl) 1H indol 3 ylbutanoic acid (CAS No. 879580 09 3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features position it as a valuable scaffold for developing novel therapeutics targeting various diseases, particularly cancer. The ongoing exploration of its biological activities and synthetic pathways underscores its importance as a subject of interest in both academic and industrial research settings.